Cas no 41548-53-2 (Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy-)

Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy- structure
41548-53-2 structure
Product name:Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy-
CAS No:41548-53-2
MF:C13H17NOS
MW:235.345
CID:2635559
PubChem ID:34251

Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-(5-methoxy-1-benzothiophen-3-yl)-N,N-dimethylethanamine
    • 3-(2-(Dimethylamino)ethyl)-5-methoxybenzo(b)thiophene
    • N,N-Dimethyl-5-methoxybenzo(b)thiophene-3-ethylamine
    • 41548-53-2
    • BRN 1372711
    • DTXSID10194409
    • SCHEMBL25029849
    • DTXCID70116900
    • BENZO(b)THIOPHENE-3-ETHYLAMINE, N,N-DIMETHYL-5-METHOXY-
    • Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy-
    • Inchi: InChI=1S/C13H17NOS/c1-14(2)7-6-10-9-16-13-5-4-11(15-3)8-12(10)13/h4-5,8-9H,6-7H2,1-3H3
    • InChI Key: IZHVFYGQUDZDBH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 235.10308534Da
  • Monoisotopic Mass: 235.10308534Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 40.7Ų

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